N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide

• Molecular Formula: C18H15N3O4S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15N3O4S2/c19-9-13-11-5-1-3-7-14(11)26-17(13)20-16(22)10-21-18(23)12-6-2-4-8-15(12)27(21,24)25/h2,4,6,8H,1,3,5,7,10H2,(H,20,22)
• InChI Key: HCRLFRISRPYJMC-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O)C#N

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide, also known as CTBTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide involves the interaction between the compound and ROS. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide contains a thienyl group that can undergo oxidation in the presence of ROS, resulting in the formation of a fluorescent product. The fluorescence intensity of the product is directly proportional to the concentration of ROS, allowing for quantitative measurement of ROS levels in biological systems.
Biochemical and Physiological Effects
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide has been shown to exhibit minimal toxicity towards cells and tissues, making it a promising tool for studying ROS-related diseases. The compound has also been shown to exhibit good cell permeability, allowing for easy uptake into cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide is its high selectivity and sensitivity towards ROS, making it a valuable tool for studying oxidative stress-related diseases. The compound is also relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, one of the limitations of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide is its limited stability in aqueous solutions, which can affect its fluorescence properties.

Future Directions

There are several potential future directions for the use of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide in scientific research. One area of interest is the development of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide-based probes for the detection of other reactive species such as reactive nitrogen species (RNS). Another area of interest is the use of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide in the development of imaging agents for the detection of ROS-related diseases in vivo. Additionally, the use of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide in the development of therapeutics for oxidative stress-related diseases is an area of potential future research.

Synthesis Methods

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method typically involves the reaction of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid with 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then purified through various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide has been studied extensively for its potential applications in various areas of scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide has been shown to exhibit high selectivity and sensitivity towards ROS, making it a promising tool for studying oxidative stress-related diseases such as cancer, cardiovascular disease, and neurodegenerative disorders.